Cas no 115505-05-0 (Ethanone, 2-(ethylthio)-1-(4-nitrophenyl)-)

• Product Name: Ethanone, 2-(ethylthio)-1-(4-nitrophenyl)-
• CAS No: 115505-05-0
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 1204771
• PubChem ID: 43801992
• Update Time: 2025-04-20

Ethanone, 2-(ethylthio)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(ethylthio)-1-(4-nitrophenyl)-
• 2-ethylsulfanyl-1-(4-nitrophenyl)ethanone
• DTXSID90656353
• EN300-395003
• 115505-05-0
• 2-(Ethylsulfanyl)-1-(4-nitrophenyl)ethan-1-one

• Inchi： 1S/C10H11NO3S/c1-2-15-7-10(12)8-3-5-9(6-4-8)11(13)14/h3-6H,2,7H2,1H3
• InChI Key： IGXNTABRYODQHW-UHFFFAOYSA-N
• SMILES： S(CC)CC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.04603
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 60.21